Cas no 2633-57-0 (Benzene,(tri-2-propen-1-ylsilyl)-)

• Product Name: Benzene,(tri-2-propen-1-ylsilyl)-
• CAS No: 2633-57-0
• MF: C₁₅H₂₀Si
• MW: 228.404805183411
• MDL: MFCD00094138
• CID: 252840
• PubChem ID: 354334544
• Update Time: 2025-05-23

Benzene,(tri-2-propen-1-ylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(tri-2-propen-1-ylsilyl)-
• Triallyl(phenyl)silane
• NULL
• PHENYLTRIALLYLSILANE
• phenyl-tris(prop-2-enyl)silane
• Triallyl-phenyl-silan
• triallyl-phenyl-silane
• 2633-57-0
• CAA63357
• Benzene, (tri-2-propen-1-ylsilyl)-
• BS-22165
• FT-0634415
• phenyltris(prop-2-en-1-yl)silane
• phenyl-triallyl-silane
• triallylphenylsilane
• Triallyl(phenyl)silane, >/=95%
• T72192
• T3550
• DTXSID50369795
• MFCD00094138
• DB-046932

• MDL： MFCD00094138
• Inchi： 1S/C15H20Si/c1-4-12-16(13-5-2,14-6-3)15-10-8-7-9-11-15/h4-11H,1-3,12-14H2
• InChI Key： QFCLQSLLAYLBCU-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(CC=C)(CC=C)CC=C

Computed Properties

• Exact Mass: 228.13300
• Monoisotopic Mass: 228.133427172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.9±0.1 g/cm3
• Boiling Point: 275°C(lit.)
• Flash Point: 118.1±20.6 °C
• Refractive Index: 1.5320 to 1.5360
• PSA: 0.00000
• LogP: 3.90040
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzene,(tri-2-propen-1-ylsilyl)- Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 48-23/24/25
• Safety Instruction： 45-38-36/37/39-28A
• Hazardous Material Identification：
• Risk Phrases：R48
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Benzene,(tri-2-propen-1-ylsilyl)-

Introduction to Benzene, (tri-2-propen-1-ylsilyl)- (CAS No. 2633-57-0)

Benzene, (tri-2-propen-1-ylsilyl)-, with the chemical formula C₁₅H₂₂Si, is a significant compound in the field of organic synthesis and pharmaceutical research. This organosilicon compound, identified by its unique CAS number 2633-57-0, has garnered considerable attention due to its versatile applications in the development of novel materials and bioactive molecules. The presence of a tri-2-propen-1-ylsilyl group in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a benzene ring substituted with three 2-propen-1-ylsilyl groups. This configuration not only enhances its reactivity but also allows for further functionalization, making it a crucial building block in the synthesis of more complex molecules. The benzene ring itself is a well-known aromatic hydrocarbon, widely recognized for its stability and role as a precursor in numerous organic transformations.

In recent years, Benzene, (tri-2-propen-1-ylsilyl)- has been explored for its potential applications in pharmaceutical research. Its unique siloxyalkene functionality makes it an attractive candidate for the development of new drug candidates. Researchers have leveraged this compound to synthesize novel heterocyclic compounds and to investigate the effects of silicon-containing moieties on biological activity. The siloxyalkene group can participate in various chemical reactions, including cross-coupling reactions, which are fundamental in modern drug discovery.

One of the most promising areas of research involving Benzene, (tri-2-propen-1-ylsilyl)- is its use as a precursor in the synthesis of silicon-containing polymers. These polymers exhibit interesting properties such as thermal stability and biocompatibility, making them suitable for applications in medical devices and tissue engineering. The ability to incorporate silicon into polymers can enhance their mechanical strength and durability, while also providing opportunities for controlled degradation profiles.

The compound's reactivity also makes it a valuable tool in catalytic processes. For instance, it has been used as a ligand in transition metal-catalyzed reactions, where the silicon center can stabilize reactive intermediates and facilitate bond formation. This has opened up new avenues for the synthesis of complex organic molecules with high precision and efficiency.

Recent studies have highlighted the role of Benzene, (tri-2-propen-1-ylsilyl)- in the development of photoactive materials. The combination of aromatic stability and silicon-based functionality allows for the creation of materials that can absorb light and convert it into useful energy. Such materials are being explored for applications in solar cells and optoelectronic devices, where efficient light harvesting and energy conversion are critical.

The compound's potential extends beyond pharmaceuticals and materials science. It has been investigated as a component in specialty coatings and adhesives, where its ability to form stable silicon-oxygen bonds contributes to enhanced material properties. These applications leverage the compound's chemical versatility and highlight its importance in industrial chemistry.

In summary, Benzene, (tri-2-propen-1-ylsilyl)- (CAS No. 2633-57-0) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features enable diverse applications in pharmaceutical synthesis, polymer chemistry, catalysis, and photoactive materials. As research continues to uncover new functionalities and uses for this compound, its importance is likely to grow further, driving innovation in multiple sectors.